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Application Note 1.0: On-Demand Hydrogen
Generation via Strontium Hydride Hydrolysis
Principle of Operation

Strontium hydride (SrH2) is a saline hydride that serves as a high-density solid-state hydrogen
storage material.[1] It reacts exothermically and irreversibly with water in a process known as
hydrolysis to produce high-purity hydrogen gas and strontium hydroxide (Sr(OH)2), a stable,
non-toxic byproduct.[2][3] The reaction is represented by the following equation:

SrH2 (s) + 2H20 (I) - Sr(OH)z (aqg/s) + 2Hz (g)[3][4]

This reaction is immediate upon contact with water, allowing for "on-demand" hydrogen
generation that can be controlled by regulating the supply of water to the hydride material.[2][5]
This characteristic makes SrH2 a compelling candidate for portable power applications where
controlled, safe, and immediate gas generation is required.

Key Advantages and Limitations

The primary advantage of using SrHz is its high gravimetric hydrogen density. The material
itself contains a significant amount of hydrogen by weight, which is released upon reaction.
Hydride compounds are frequently used as portable sources of hydrogen gas for this reason.
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[6] The reaction is robust and does not require complex catalysts or high temperatures to
proceed, simplifying reactor design.[7]

Limitations include the highly reactive nature of the hydride, which necessitates careful
handling and storage under inert, dry conditions to prevent premature reaction with
atmospheric moisture.[8][9] Furthermore, the process is not reversible; the strontium hydroxide
byproduct cannot be easily regenerated back into strontium hydride, making it a single-use fuel
source.

Applications

The primary application for this technology is in portable fuel cell systems, which require a
continuous supply of hydrogen to generate electricity for military, remote sensing, or
emergency power applications.[7] Other potential uses include:

e Analytical Chemistry: Providing a portable source of pure hydrogen for gas chromatography
or other analytical techniques.

« In-situ Chemical Synthesis: Use as a reducing agent in field applications.[3]

» Emergency Inflation: Rapidly inflating weather balloons or other devices where a lightweight
gas source is needed, similar to the historical use of calcium hydride.[10]

Technical Data 2.0: Properties and Performance
Table: Physicochemical Properties of Strontium Hydride
(SrH2)
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Property Value Source(s)
Molar Mass 89.64 g/mol [3]
White to grayish crystalline
Appearance ) [2][11]
solid/powder
Density ~3.26 g/cm?3 [11[3]
Melting Point 1050°C (Decomposes) [11[3]
CAS Number 13598-33-9 [1]
Theoretical Hydrogen Content 2.25 wt.% Calculated
Theoretical H Yield
1000 cm3/g (at STP) Calculated

(Hydrolysis)

ble: Hyd : . [ .

Parameter

Description

Typical Value/lRange

Reaction Stoichiometry

Moles of Hz produced per mole
of SrH2

2

Hydrogen Purity

Purity of the generated gas

stream

>99.9% (typically limited by

water vapor)

Reaction Control Method

Method used to start, stop, and

modulate Hz flow

Water flow rate limitation

Operating Temperature

Temperature range for the

hydrolysis reaction

Ambient to < 100°C

Byproduct

Solid or aqueous waste

product

Strontium Hydroxide (Sr(OH)2)

Experimental Protocol 3.0: Controlled Hydrolysis of
SrH2 for Hydrogen Generation

Objective
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To safely generate and quantify hydrogen gas produced from the controlled hydrolysis of
strontium hydride powder. This protocol outlines a laboratory-scale batch process.

Materials and Equipment

e Reagents: Strontium hydride (SrHz) powder (99.5% purity, <60 mesh), Deionized water, Inert
gas (Argon or Nitrogen).[2][12]

o Glassware: Three-neck round-bottom flask (reactor), dropping funnel (water reservoir), gas
outlet adapter with stopcock, magnetic stir bar.

o Equipment: Magnetic stirrer, gas-tight syringe or peristaltic pump for controlled water
delivery, gas collection apparatus (e.g., gas burette or inverted graduated cylinder in a water
bath), mass flow meter, balance (0.1 mg), Schlenk line or glovebox for inert atmosphere
handling.[13][14]

Workflow Diagram: Experimental Setup
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Caption: Experimental workflow for lab-scale hydrogen generation from SrH-.

Detailed Procedure

Preparation (Inert Atmosphere): Due to its reactivity with moisture, all handling of SrH2 must
be done under an inert atmosphere (e.g., in a glovebox or using Schlenk techniques).[8][9]
[13]

Accurately weigh approximately 0.5 g of SrH2 powder and transfer it to the three-neck
reaction flask containing a magnetic stir bar.

System Assembly: Securely assemble the reaction apparatus. Attach the dropping funnel to
the central neck and the gas outlet adapter to a side neck. The third neck can be sealed with
a septum for thermocouple insertion if temperature monitoring is desired.

Connect the gas outlet to the gas collection system (e.g., gas burette).

Remove the apparatus from the inert atmosphere and connect it to an inert gas line. Purge
the entire system for 5-10 minutes to remove any residual air and moisture.

Accurately measure and load 20 mL of deionized water into the dropping funnel and seal it.
Reaction: Begin magnetic stirring to ensure even distribution of the powder.

Slowly add the water dropwise from the funnel into the reaction flask. The rate of hydrogen
evolution is directly proportional to the rate of water addition. Caution: The reaction is
exothermic; adding water too quickly can cause a rapid increase in temperature and
pressure.

Continue adding water and collecting the evolved gas until the reaction ceases (i.e., no more
gas is produced upon water addition).

Data Collection: Record the final volume of hydrogen gas collected. Note the ambient
temperature and pressure to correct the gas volume to Standard Temperature and Pressure
(STP).
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Data Analysis

o Correct Gas Volume to STP: Use the combined gas law to correct the measured volume of
Hz2to STP (0 °C and 1 atm).

¢ Calculate Moles of Hz: Convert the corrected volume of Hz to moles (1 mole of any gas at
STP=22.41L).

¢ Calculate Theoretical Yield: Based on the initial mass of SrHz, calculate the theoretical
maximum moles of Hz that could be produced (mass of SrHz / molar mass of SrHz * 2).

+ Determine Percentage Yield: (Actual moles of Hz / Theoretical moles of Hz) * 100%.
System Schematics 4.0: Reaction and System

Design
Diagram: SrHz Hydrolysis Reaction Pathway
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Caption: Chemical reaction pathway for the hydrolysis of strontium hydride.

Diagram: Conceptual Portable Generator System

Flow Control
(Pump / Valve)

controlled flow

gas + liquid

Gas-Liquid
Separator

gas slurry

Pure Hz2 Sr(OH)z2
Output Byproduct Out

Click to download full resolution via product page

Caption: Logical flow diagram of a portable SrH2 hydrogen generator.

Safety Protocol 5.0
Handling Strontium Hydride

o Water Reactivity: Strontium hydride reacts vigorously with water and moisture to produce
flammable hydrogen gas.[8][15] All contact with water must be avoided during storage and
handling. P223: Do not allow contact with water.[9][15]
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» Handling Environment: Handle and store SrHz under a dry, inert gas like argon or nitrogen.
[8][9] Keep containers tightly closed and store in a cool, dry, well-ventilated place.[12][15]

o Personal Protective Equipment (PPE): Wear safety goggles, flame-retardant lab coat, and
chemical-impermeable gloves.[9][15]

o Spills: In case of a spill, do not use water to clean up.[9] Sweep or scoop the material into a
dry, closed container. Use non-sparking tools.[9][15]

Handling Hydrogen Gas

o Flammability: Hydrogen is extremely flammable and forms explosive mixtures with air.
Ensure adequate ventilation and remove all sources of ignition (sparks, open flames, hot
surfaces).[15]

o Asphyxiation Risk: Although non-toxic, hydrogen can displace oxygen in enclosed spaces,
leading to asphyxiation. Always work in a well-ventilated area.[8]

» Fire Extinguishing: For fires involving strontium hydride, use a Class D dry powder
extinguisher. Do not use water, CO2, or foam.[15][16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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